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Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Methyltryptophan, a significant analog of the essential amino acid L-

tryptophan. Designed for researchers, scientists, and professionals in drug development, this

document delves into the structural, solubility, ionization, spectroscopic, and stability

characteristics of 4-Methyltryptophan. By integrating theoretical principles with actionable

experimental protocols, this guide serves as an essential resource for the effective application

and analysis of this compound in research and development settings.

Introduction
4-Methyltryptophan is a derivative of tryptophan characterized by a methyl group substitution

at the 4-position of the indole ring. This modification, while seemingly minor, can significantly

influence the molecule's steric and electronic properties, thereby altering its biological activity

and behavior in various chemical systems. A thorough understanding of its physicochemical

properties is paramount for its application in fields such as medicinal chemistry, biochemistry,

and pharmacology, where it is often used as a tool to probe protein structure and function or as

a precursor in the synthesis of novel therapeutic agents. This guide provides a detailed

examination of these properties, offering both foundational knowledge and practical

methodologies for their assessment.
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Molecular Structure and Core Properties
A solid understanding of the fundamental molecular and physical properties of 4-
Methyltryptophan is the cornerstone of its effective use and analysis.

Chemical Identity
IUPAC Name: (2S)-2-amino-3-(4-methyl-1H-indol-3-yl)propanoic acid[1]

Synonyms: 4-Me-Trp, 4-Methyl-L-tryptophan

CAS Number: 33468-33-6[1]

Molecular Formula: C₁₂H₁₄N₂O₂[1]

Molecular Weight: 218.25 g/mol [1]

Structural Representation
The structure of 4-Methyltryptophan is depicted below, highlighting the key functional groups:

the α-amino group, the α-carboxylic acid group, and the 4-methylindole side chain.
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Workflow for Solubility Determination

Add excess 4-Methyltryptophan to water

Equilibrate in shaker bath (24-48h)

Centrifuge to separate solid

Filter supernatant (0.22 µm)

Dilute aliquot

Analyze by HPLC-UV

Calculate solubility
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Spectroscopic Analysis Workflow

UV-Vis Fluorescence ¹H NMR

Prepare solution

Scan 200-400 nm

Identify λmax

Prepare dilute solution

Determine λex

Record emission spectrum

Dissolve in D₂O

Acquire spectrum

Process and assign signals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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